Cas no 38044-95-0 ( )

• Product Name: &nbsp
• CAS No: 38044-95-0
• MF: C₁₃H₁₆Cl₂N₂O
• MW: 287.184941291809
• CID: 922907
• PubChem ID: 311642
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorophenyl)-2-methylpiperidine-1-carboxamide
• AC1L7JNX
• AG-F-33908
• CTK4H9209
• N-(2,4-dichlorophenyl)(2-methylpiperidyl)carboxamide
• N-(2,4-DICHLOROPHENYL)-2-METHYL-PIPERIDINE-1-CARBOXAMIDE
• NSC216973
• NSC-216973
• DTXSID30309831
• AKOS024382813
• 38044-95-0
•  

• Inchi： 1S/C13H16Cl2N2O/c1-9-4-2-3-7-17(9)13(18)16-12-6-5-10(14)8-11(12)15/h5-6,8-9H,2-4,7H2,1H3,(H,16,18)
• InChI Key： AUHNHUPTIRLEPX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(N1CCCCC1C)=O)Cl

Computed Properties

• Exact Mass: 286.06418
• Monoisotopic Mass: 286.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34